Cas no 1806542-91-5 (Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate
• CAS No: 1806542-91-5
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4978406
• Update Time: 2025-07-18

Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate

• Inchi： 1S/C11H12BrClO2/c1-15-11(14)5-3-9-6-8(7-13)2-4-10(9)12/h2,4,6H,3,5,7H2,1H3
• InChI Key： KNLKDCIOVPXKRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate

Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate (CAS No. 1806542-91-5): A Comprehensive Overview

Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate, identified by its CAS number 1806542-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a complex aromatic structure, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and synthetic intermediates. The unique combination of bromo and chloromethyl substituents on the phenyl ring makes it a versatile building block for further chemical modifications and functionalization.

The structural formula of Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate underscores its molecular complexity. The presence of both bromine and chloromethyl groups provides multiple sites for chemical reactions, enabling the synthesis of more intricate molecules. Such structural features are highly valued in medicinal chemistry, where precise control over molecular architecture is crucial for achieving desired pharmacological properties. The compound's reactivity makes it an attractive candidate for exploring new drug candidates targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for complex biological pathways. Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate has emerged as a promising intermediate in this context. Its ability to undergo selective functionalization allows researchers to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders.

The pharmaceutical industry has been particularly interested in compounds that can modulate protein-protein interactions or enzyme activities. The bromo and chloromethyl groups in Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate facilitate the introduction of thiol-reactive moieties, making it an excellent precursor for thiol-based drug discovery. This property is especially valuable in the development of proteasome inhibitors, which have shown significant promise in oncology research. The compound's role as a key intermediate in such synthetic pathways highlights its importance in modern drug development strategies.

Advances in computational chemistry have further enhanced the utility of Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate. Molecular modeling studies have revealed that its structural features contribute to favorable interactions with biological targets, suggesting potential therapeutic applications. These studies often involve virtual screening and docking simulations to predict binding affinities and optimize lead compounds. The compound's unique chemical profile makes it a valuable asset in high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to improve reaction efficiency and sustainability. These advancements not only enhance the accessibility of the compound but also contribute to greener chemical processes. The development of such methodologies aligns with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In conclusion, Methyl 3-(2-bromo-5-(chloromethyl)phenyl)propanoate (CAS No. 1806542-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents. The ongoing research into its applications underscores its importance in addressing unmet medical needs. As scientific understanding continues to evolve, this compound is likely to play an increasingly pivotal role in drug discovery and development efforts worldwide.